4-Cyclopropoxy-3-iodo-5-nitropyridine

• Molecular Formula: C8H7IN2O3
• Molecular Weight: 306.06 g/mol
• IUPAC Name: 4-cyclopropyloxy-3-iodo-5-nitropyridine
• InChI: InChI=1S/C8H7IN2O3/c9-6-3-10-4-7(11(12)13)8(6)14-5-1-2-5/h3-5H,1-2H2
• InChI Key: GJECETCTUGFMAF-UHFFFAOYSA-N
• Canonical SMILES: C1CC1OC2=C(C=NC=C2[N+](=O)[O-])I

Description

4-Cyclopropoxy-3-iodo-5-nitropyridine is a pyridine derivative characterized by a nitro group at position 5, an iodine atom at position 3, and a cyclopropoxy substituent at position 3. The nitro group is a strong electron-withdrawing moiety, while the cyclopropoxy group introduces steric strain due to its three-membered ring structure. This compound’s unique substitution pattern distinguishes it from other pyridine derivatives in terms of electronic, steric, and functional properties .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-Cyclopropoxy-3-iodo-5-nitropyridine typically involves multiple steps, starting from pyridine derivatives. One common method involves the nitration of pyridine to introduce the nitro group, followed by iodination and cyclopropoxylation. The nitration step can be carried out using a mixture of fuming nitric acid and concentrated sulfuric acid . The iodination step involves the use of iodine or iodinating agents such as N-iodosuccinimide (NIS) under suitable conditions .

Industrial Production Methods

Industrial production of 4-Cyclopropoxy-3-iodo-5-nitropyridine may involve continuous flow synthesis techniques to enhance safety and efficiency. Continuous flow systems allow for better control of reaction conditions, minimizing the risk of hot spots and improving product selectivity . This approach is particularly useful for scaling up the production of highly reactive intermediates and final products.

Chemical Reactions Analysis

Types of Reactions

4-Cyclopropoxy-3-iodo-5-nitropyridine can undergo various chemical reactions, including:

Substitution Reactions: The iodo group can be replaced by other nucleophiles through substitution reactions, such as Suzuki-Miyaura coupling, which involves the use of palladium catalysts and boron reagents.

Reduction Reactions: The nitro group can be reduced to an amino group using reducing agents like hydrogen gas in the presence of a catalyst or metal hydrides.

Oxidation Reactions: The cyclopropoxy group can be oxidized under strong oxidative conditions to form corresponding carbonyl compounds.

Common Reagents and Conditions

Suzuki-Miyaura Coupling: Palladium catalysts, boron reagents, and bases such as potassium carbonate in an organic solvent like tetrahydrofuran (THF).

Reduction: Hydrogen gas with a palladium catalyst or metal hydrides like lithium aluminum hydride (LiAlH4).

Oxidation: Strong oxidizing agents like potassium permanganate (KMnO4) or chromium trioxide (CrO3).

Major Products

Substitution: Formation of various substituted pyridine derivatives depending on the nucleophile used.

Reduction: Formation of 4-Cyclopropoxy-3-iodo-5-aminopyridine.

Oxidation: Formation of carbonyl-containing derivatives.

Scientific Research Applications

4-Cyclopropoxy-3-iodo-5-nitropyridine has several scientific research applications:

Medicinal Chemistry: It serves as an intermediate in the synthesis of pharmaceutical compounds, particularly those targeting specific enzymes or receptors.

Materials Science: It is used in the development of advanced materials with unique electronic or optical properties.

Chemical Biology: It is employed in the study of biological pathways and mechanisms, often as a probe or ligand.

Industrial Chemistry: It is utilized in the synthesis of agrochemicals and other industrially relevant compounds.

Mechanism of Action

The mechanism of action of 4-Cyclopropoxy-3-iodo-5-nitropyridine depends on its specific application. In medicinal chemistry, it may act by binding to specific molecular targets such as enzymes or receptors, thereby modulating their activity . The presence of the nitro group can facilitate interactions with electron-rich sites, while the iodo group can enhance binding affinity through halogen bonding . The cyclopropoxy group may contribute to the compound’s overall stability and bioavailability .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

The following table summarizes key structural and synthetic differences between 4-cyclopropoxy-3-iodo-5-nitropyridine and related pyridine derivatives:

Compound Name	Substituents (Positions)	Key Functional Groups	Synthesis Yield (If Available)	Purity (If Available)	Notable Properties
4-Cyclopropoxy-3-iodo-5-nitropyridine	Nitro (5), Iodo (3), Cyclopropoxy (4)	Nitro, Iodo, Ether	Not Reported	Not Reported	High steric strain, potential for Suzuki coupling
2-Methoxy-4-methyl-5-nitropyridine (7c)	Nitro (5), Methoxy (2), Methyl (4)	Nitro, Methoxy, Methyl	95%	Not Reported	Lower steric hindrance, electron-withdrawing effects
2-Methoxy-4-methyl-3-nitropyridine (7d)	Nitro (3), Methoxy (2), Methyl (4)	Nitro, Methoxy, Methyl	80%	Not Reported	Altered nitro position affects electronic distribution
4-Amino-3-iodopyridine	Amino (4), Iodo (3)	Amino, Iodo	Not Reported	95%	Electron-donating amino group enhances nucleophilicity
2-Amino-5-iodopyridine	Amino (2), Iodo (5)	Amino, Iodo	Not Reported	96%	Iodo at position 5 may reduce steric interactions

Electronic and Steric Effects

• Nitro Group Position : The nitro group at position 5 in 4-cyclopropoxy-3-iodo-5-nitropyridine creates a strong electron-withdrawing effect, polarizing the pyridine ring. This contrasts with 2-methoxy-4-methyl-3-nitropyridine (7d), where the nitro group at position 3 alters conjugation pathways .
• Cyclopropoxy vs. Methoxy : The cyclopropoxy group introduces significant steric hindrance compared to methoxy derivatives like 7c and 7d. This may reduce reactivity in nucleophilic substitutions but enhance selectivity in cross-coupling reactions .
• This differs from 2-amino-5-iodopyridine, where iodine at position 5 may facilitate different regioselectivity in reactions .